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Compound of Interest

Compound Name: (+-)-Sinactine

Cat. No.: B150600 Get Quote

The proper disposal of the chemical compound referred to as (+-)-Sinactine is complicated by

significant ambiguity in its chemical identity. Searches for this name have yielded conflicting

safety data and disposal instructions due to its association with multiple chemical structures,

including non-hazardous substances and others classified as toxic. To ensure the safety of

researchers, scientists, and drug development professionals, it is imperative to correctly identify

the specific chemical before proceeding with disposal.

The name "(+-)-Sinactine" has been linked to different chemical entities. One Safety Data

Sheet (SDS) associated with a similarly named product describes it as "2,6-Dihydroxypurine,"

which is not classified as a hazardous substance and for which no specific disposal procedures

are outlined. In stark contrast, searches using the chemical formula C20H21NO4, also

associated with a form of Sinactine, and the alternative name Papaverine Hydrochloride,

identify a substance that is "Toxic if swallowed" and must be disposed of as hazardous waste at

an approved waste disposal plant.[1][2][3] Adding to the confusion, the name

Tetrahydropalmatine has also been used in relation to Sinactine, with its corresponding SDS

indicating it is "Not a hazardous substance or mixture."

Due to these conflicting classifications, providing a single, definitive disposal procedure for "

(+-)-Sinactine" is not possible and could result in unsafe practices.

To ensure proper and safe disposal, users must first positively identify the chemical in their

possession. The most reliable method is to locate the CAS (Chemical Abstracts Service)

number on the product's container or in its accompanying documentation. Once the CAS
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number is known, the correct Safety Data Sheet can be obtained, which will provide specific

guidance on handling and disposal.

General Principles of Laboratory Chemical Disposal
In the absence of a definitive identification of (+-)-Sinactine, and as a matter of general

laboratory best practice, the following principles for the disposal of unknown or potentially

hazardous chemicals should be followed. These are based on guidelines from regulatory

bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and

Health Administration (OSHA).

All chemical waste must be disposed of in accordance with federal, state, and local regulations.

[4] Unused or unwanted chemicals should be treated as hazardous waste unless they are

definitively known to be non-hazardous.

On-site Waste Management and Segregation:
Do not mix different chemical wastes. Mixing can cause unintended chemical reactions,

generating heat, toxic gases, or even explosions.

Label all waste containers clearly. The label should include the chemical name (or "Unknown

Chemical Waste" if the identity is truly unknown), the date, and any known hazard

information.

Store waste in appropriate, sealed containers. The containers should be compatible with the

chemical waste they hold.

Disposal Workflow for Unknown Chemicals:
The following diagram outlines a logical workflow for the handling and disposal of an

unidentified chemical like (+-)-Sinactine.

Caption: Logical workflow for the safe disposal of an unidentified laboratory chemical.

Quantitative Data on Related Compounds
The following table summarizes key hazard and disposal information for chemicals that have

been ambiguously associated with "(+-)-Sinactine." This data highlights the critical need for
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precise chemical identification.

Chemical Name Formula
GHS Hazard
Statements

Disposal
Recommendations

Papaverine

Hydrochloride
C20H21NO4 · HCl

H302: Harmful if

swallowed

P501: Dispose of

contents/container to

an approved waste

disposal plant.[1]

Tetrahydropalmatine C21H25NO4
Not a hazardous

substance or mixture

Dispose of in

accordance with local

regulations.

2,6-Dihydroxypurine

(Xanthine)
C5H4N4O2

Not a hazardous

substance or mixture

No specific disposal

methods indicated.

It is the responsibility of the researcher to ensure that chemical waste is managed and

disposed of in a manner that is safe and compliant with all applicable regulations. If there is any

doubt about the identity of a chemical or the appropriate disposal method, contact your

institution's Environmental Health and Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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